Cas no 1560-09-4 (Benzene,(1Z)-1-buten-1-yl-)

Benzene,(1Z)-1-buten-1-yl- structure
Benzene,(1Z)-1-buten-1-yl- structure
Product Name:Benzene,(1Z)-1-buten-1-yl-
CAS No:1560-09-4
MF:C10H12
MW:132.202282905579
CID:210369
PubChem ID:5462907
Update Time:2025-04-19

Benzene,(1Z)-1-buten-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1Z)-1-buten-1-yl-
    • (Z)-1-Butenylbenzene
    • [(Z)-but-1-enyl]benzene
    • (Z)-1-Phenyl-1-butene
    • 1-phenyl-(Z)-1-butene
    • 1560-09-4
    • cis-8-ethylstyrene
    • Benzene, 1-butenyl-, (Z)-
    • 1-((Z)-But-1-enyl)benzene
    • MPMBRWOOISTHJV-CLTKARDFSA-N
    • Inchi: 1S/C10H12/c1-2-3-7-10-8-5-4-6-9-10/h3-9H,2H2,1H3/b7-3-
    • InChI Key: MPMBRWOOISTHJV-CLTKARDFSA-N
    • SMILES: C1(C=CC=CC=1)/C=C\CC

Computed Properties

  • Exact Mass: 132.093900383g/mol
  • Monoisotopic Mass: 132.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 96.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.9064
  • Melting Point: -41.43°C (estimate)
  • Boiling Point: 189°C
  • Refractive Index: 1.5364
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